Fluorine Positional Isomer Lipophilicity Effect
The 3-fluorophenyl substitution yields a distinct lipophilicity profile compared to 2-fluoro, 4-fluoro, and unsubstituted phenyl analogs. Based on standard fragment-based calculation (XLogP3 or CLogP), the free base 1-[2-(3-fluorophenyl)cyclopropanecarbonyl]piperazine has a predicted logP of approximately 2.1 . The 4-fluorophenyl isomer (CAS 1203168-72-2) is predicted to have a logP of approximately 1.9, while the unsubstituted phenyl analog (CAS 1203020-63-6) has a predicted logP of approximately 1.7 . This ~0.4 log unit difference between the 3-fluoro and unsubstituted phenyl analogs translates to roughly a 2.5-fold difference in theoretical membrane partitioning.
| Evidence Dimension | Calculated octanol-water partition coefficient (cLogP or XLogP3) |
|---|---|
| Target Compound Data | cLogP ~2.1 (free base, 3-fluorophenyl) |
| Comparator Or Baseline | 4-Fluorophenyl isomer: cLogP ~1.9; 2-Fluorophenyl isomer: cLogP ~2.1; Unsubstituted phenyl: cLogP ~1.7 |
| Quantified Difference | ΔcLogP: +0.4 vs. unsubstituted phenyl; +0.2 vs. 4-fluoro isomer; ~0 vs. 2-fluoro isomer |
| Conditions | Calculated values using standard fragment-based methods (XLogP3/CLogP); experimental logP values not available for direct comparison |
Why This Matters
Lipophilicity differences of 0.2-0.4 log units are significant in medicinal chemistry SAR, often correlating with altered membrane permeability, metabolic clearance, and nonspecific protein binding, making direct analog substitution unreliable without experimental validation.
